Cas no 83505-97-9 (1H-Imidazole-1-carbonitrile, 2,5-dimethyl-)
83505-97-9 structure
Product Name:1H-Imidazole-1-carbonitrile, 2,5-dimethyl-
CAS No:83505-97-9
MF:C6H7N3
MW:121.139880418777
CID:669777
PubChem ID:13065042
Update Time:2025-04-19
1H-Imidazole-1-carbonitrile, 2,5-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole-1-carbonitrile, 2,5-dimethyl-
- 1H-Imidazole-1-carbonitrile,2,5-dimethyl-(9CI)
- 2,5-Dimethyl-1H-imidazole-1-carbonitrile
- DTXSID40517021
- 83505-97-9
- SCHEMBL11299278
- 2,5-dimethylimidazole-1-carbonitrile
-
- Inchi: 1S/C6H7N3/c1-5-3-8-6(2)9(5)4-7/h3H,1-2H3
- InChI Key: BOTDNNJLRSAUDP-UHFFFAOYSA-N
- SMILES: N1(C#N)C(C)=NC=C1C
Computed Properties
- Exact Mass: 121.063997236g/mol
- Monoisotopic Mass: 121.063997236g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 146
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 41.6Ų
1H-Imidazole-1-carbonitrile, 2,5-dimethyl- Related Literature
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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